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Compound of Interest

Compound Name: Boc-D-2-Pal-OH

Cat. No.: B031712 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of N-tert-

Butoxycarbonyl-D-2-pyridylalanine, commonly referred to as Boc-D-2-Pal-OH. This non-

proteinogenic amino acid is a critical building block in contemporary peptide synthesis and drug

discovery, valued for its capacity to introduce a pyridyl moiety, which can confer unique

structural and functional characteristics to novel therapeutic peptides.

Core Physicochemical Data
The melting and boiling points are crucial physical constants for the identification and purity

assessment of a substance. The data for Boc-D-2-Pal-OH are summarized below.
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Property Value Source(s)

Melting Point 140-146 °C [1]

145-152 °C [2][3]

Boiling Point 436.9 °C at 760 mmHg [2]

Molecular Formula C₁₃H₁₈N₂O₄ [1][2][4]

Molecular Weight 266.29 g/mol [2][4]

CAS Number 98266-32-1 [1][2][3]

Appearance White powder [1]

Experimental Protocols
The following sections detail standardized methodologies for the experimental determination of

the melting and boiling points of organic compounds such as Boc-D-2-Pal-OH.

Melting Point Determination (Capillary Method)
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. For a pure crystalline compound, this transition occurs over a narrow temperature

range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Spatula

Mortar and pestle

Procedure:
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Sample Preparation: A small amount of Boc-D-2-Pal-OH is finely ground using a mortar and

pestle to ensure a uniform particle size.

Capillary Loading: The open end of a capillary tube is tapped into the powdered sample. The

tube is then inverted and gently tapped on a hard surface to pack the sample into the sealed

end, aiming for a sample height of 1-2 mm.[1][5]

Apparatus Setup: The loaded capillary tube is attached to a thermometer, ensuring the

sample is aligned with the thermometer bulb.[1] This assembly is then placed in the heating

block of a melting point apparatus or immersed in an oil bath (Thiele tube).

Heating and Observation: The apparatus is heated slowly, at a rate of approximately 1-2 °C

per minute, as the temperature approaches the expected melting point.[6]

Data Recording: Two temperatures are recorded:

T₁: The temperature at which the first drop of liquid appears.

T₂: The temperature at which the entire sample has completely melted.

Melting Point Range: The melting point is reported as the range between T₁ and T₂. For a

pure compound, this range is typically narrow (0.5-1.0 °C).[6] A broad melting range often

indicates the presence of impurities.

Boiling Point Determination (Capillary Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Apparatus:

Fusion tube or small test tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., aluminum block or oil bath)
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Clamps and stand

Procedure:

Sample Preparation: A small amount of the liquid organic compound is placed into a fusion

tube. Since Boc-D-2-Pal-OH is a solid at room temperature, it would first need to be melted

or dissolved in a suitable high-boiling solvent if this method were to be adapted. However,

the reported boiling point suggests it is determined under specific conditions (760 mmHg)

likely using distillation or other advanced methods due to the high temperature. The following

is a general protocol for liquids.

Capillary Insertion: A capillary tube, sealed at one end, is placed inverted (open end down)

into the liquid within the fusion tube.[2][7]

Apparatus Setup: The fusion tube is attached to a thermometer, ensuring the sample and the

thermometer bulb are at the same level. This assembly is then heated in an aluminum block

or oil bath.[4][7]

Heating and Observation: The apparatus is heated gently. As the temperature rises, air

trapped in the capillary tube will expand and exit as a stream of bubbles. Heating is

continued until a continuous and rapid stream of bubbles emerges from the capillary tip.[3]

Data Recording: The heat source is then removed, and the liquid is allowed to cool. The

temperature at which the bubbling stops and the liquid begins to enter the capillary tube is

recorded as the boiling point.[3]

Logical Workflow: Boc-D-2-Pal-OH in Solid-Phase
Peptide Synthesis
Boc-D-2-Pal-OH is a key reagent in Boc-chemistry for solid-phase peptide synthesis (SPPS).

This process allows for the stepwise construction of a peptide chain while it is anchored to an

insoluble resin support. The diagram below illustrates the fundamental cycle of incorporating an

amino acid like Boc-D-2-Pal-OH into a growing peptide chain.
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Caption: A simplified workflow for Boc solid-phase peptide synthesis (SPPS).

This workflow demonstrates the iterative nature of SPPS. The cycle begins with the removal of

the acid-labile Boc protecting group from the N-terminus of the resin-bound peptide. Following

neutralization, the next Boc-protected amino acid, in this case, Boc-D-2-Pal-OH, is activated

and coupled to the newly exposed amine. A wash step removes excess reagents, and the

elongated peptide is ready for the next cycle. This process is repeated until the desired peptide

sequence is assembled.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of Boc-D-
2-Pal-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031712#boc-d-2-pal-oh-melting-point-and-boiling-
point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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